1-(Ethoxymethyl)benzotriazole

• IUPAC Name: 1-(ethoxymethyl)benzotriazole
• InChI: InChI=1S/C9H11N3O/c1-2-13-7-12-9-6-4-3-5-8(9)10-11-12/h3-6H,2,7H2,1H3
• InChI Key: GIDSJYAVUXNYDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOCN1C2=CC=CC=C2N=N1
• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol

Description

Benzotriazole is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms.

Synthesis Analysis

Benzotriazole can be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, and is sufficiently stable during the course of reactions.

Molecular Structure Analysis

Benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers.

Chemical Reactions Analysis

Benzotriazole can act as an excellent leaving group, an electron-donating or an electron-withdrawing group, an anion precursor, and a radical precursor. It can also form a dimer or polymer of the triazole.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Mechanism of Action

Benzotriazole can bind to other species, utilizing the lone pair electrons. Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor.

Safety and Hazards

Benzotriazole is harmful if swallowed and causes serious eye irritation. It is also harmful if absorbed through the skin and may cause irritation of the digestive tract.

Future Directions

Benzotriazole methodology has grown from an obscure level to very high popularity, and it has been explored in organic synthesis as a synthetic auxiliary and catalyst in several reactions. It is expected that future research will continue to explore the potential of benzotriazole in the synthesis of diverse pharmacologically important heterocyclic skeletons.